(3-Methyl-2-oxocyclopentyl)-oxoacetic acid ethyl ester

• Molecular Formula: C10H14O4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: ethyl 2-(3-methyl-2-oxocyclopentyl)-2-oxoacetate
• InChI: InChI=1S/C10H14O4/c1-3-14-10(13)9(12)7-5-4-6(2)8(7)11/h6-7H,3-5H2,1-2H3
• InChI Key: HGZJHSRZTCMSFF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1CCC(C1=O)C

Description

(3-Methyl-2-oxocyclopentyl)-oxoacetic acid ethyl ester is a useful research compound. Its molecular formula is C10H14O4 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-methylcyclopentanone (1.0058 g, 10.2 mmol) and diethyloxalate (1.38 mL, 10.2 mmol) were mixed together, and then added to a solution of NaOEt (˜3 M, 3.4 mL) stirring in an ice bath under N2. After stirring for 15 minutes, the reaction was warmed to room temperature and stirred overnight. The reaction was quenched at 0° C. with 1N HCl and extracted 2× with CH2Cl2. The combined organics were washed with H2O, dried with Na2SO4, filtered, and concentrated to yield crude 4. The crude material was purified with 98:2 to 96:4 Hexanes:EtOAc to obtain 0.5635 g (27.7%) of 4. 1H (CDCl3, 400 MHz): δ 4.29 (2H, q, J=7.1 Hz), 2.96 (1H, ddd, J=17.6, 8.1, 1.5 Hz), 2.69 (1H, ddd, J=17.6, 9.5, 8.1 Hz), 2.57-2.47 (1H, m), 2.24 (1H, dtd, J=12.5, 8.3, 2.4 Hz), 1.49 (1H, dtd, J=12.5, 10.3, 8.4 Hz), 1.34 (3H, t, J=7.1 Hz), 1.13 (3H, d, J=7.0 Hz) ppm. 13C (CDCl3, 100 MHz): δ 164.09, 153.19, 117.67, 62.92, 44.76, 30.60, 30.36, 26.55, 14.63, 14.37 ppm.